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Compound of Interest

Compound Name: 4-Butylbenzoic acid

Cat. No.: B1266052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 4-butylbenzoic acid (CAS No: 20651-71-2). The information is compiled from peer-

reviewed scientific literature and established chemical databases, with a focus on presenting

quantitative data and the experimental methodologies used for their determination. This

document is intended to serve as a reliable resource for researchers and professionals in the

fields of chemistry, materials science, and pharmaceutical development.

Introduction
4-Butylbenzoic acid is a derivative of benzoic acid with a butyl group at the para position. Its

thermochemical properties are of significant interest for understanding its stability, reactivity,

and phase behavior, which are critical parameters in process development, formulation, and

drug design. This guide summarizes the key experimentally determined thermochemical

parameters for this compound.

Quantitative Thermochemical Data
The experimentally determined thermochemical data for 4-butylbenzoic acid are summarized

in the tables below. All data are presented for the crystalline solid state unless otherwise

specified.

Table 1: Phase Transition Data for 4-Butylbenzoic Acid
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Parameter Symbol Value Units Reference

Fusion

Temperature
Tfus 377 K

[Privalko,

Puchkovskaya,

et al., 1985]

Table 2: Enthalpy Data for 4-Butylbenzoic Acid at 298.15 K

Parameter Symbol Value Units Reference

Standard Molar

Enthalpy of

Sublimation

ΔsubH° 110.5 ± 0.7 kJ/mol
[Monte, Almeida,

et al., 2004][1]

Note on Enthalpy of Combustion and Formation:

A thorough literature search did not yield any experimentally determined values for the

standard enthalpy of combustion (ΔcH°) or the standard enthalpy of formation (ΔfH°) for 4-n-

butylbenzoic acid. These values are essential for a complete thermochemical characterization

of the compound. The determination of the enthalpy of combustion, typically through bomb

calorimetry, would allow for the calculation of the enthalpy of formation using Hess's Law.

Experimental Protocols
This section details the experimental methodologies employed in the cited literature to

determine the thermochemical data presented above.

Determination of Fusion Temperature
The fusion temperature of 4-butylbenzoic acid was determined by Privalko, Puchkovskaya, et

al. (1985) as part of a study on the polymorphic transitions in alkylbenzoic acids.[1] While the

full detailed protocol from the original paper is not publicly available, the determination of

melting points for crystalline solids in such studies is typically performed using Differential

Scanning Calorimetry (DSC).

General DSC Protocol:
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A small, precisely weighed sample of the substance is hermetically sealed in an aluminum

pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the sample and reference is increased at a constant rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

An endothermic peak is observed as the sample melts, and the onset temperature of this

peak is taken as the melting point (fusion temperature).

Determination of Enthalpy of Sublimation
The standard molar enthalpy of sublimation of 4-butylbenzoic acid was determined by Monte,

Almeida, et al. (2004) using the Knudsen mass-loss effusion technique.[1] This method

involves measuring the rate of mass loss of a substance due to sublimation in a vacuum.

Knudsen Mass-Loss Effusion Protocol:

A small amount of the crystalline sample is placed in a Knudsen effusion cell, which is a

small container with a very small orifice.

The cell is placed in a thermostated environment and evacuated to a high vacuum.

The cell is heated to a series of precisely controlled temperatures within the range where the

substance sublimes at a measurable rate (for 4-butylbenzoic acid, this was between 333 K

and 349 K).[1]

At each temperature, the mass loss of the sample over a specific period is measured using a

high-precision microbalance.

The vapor pressure (p) at each temperature (T) is calculated from the rate of mass loss

using the Knudsen equation.
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The standard molar enthalpy of sublimation at the mean temperature of the experimental

range is derived from the slope of the line obtained by plotting ln(p) versus 1/T, according to

the Clausius-Clapeyron equation.

The enthalpy of sublimation at 298.15 K is then calculated using Kirchhoff's law, which

accounts for the change in heat capacity between the gaseous and solid states.

Visualizations
The following diagrams illustrate the experimental workflow and the relationships between key

thermochemical parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermochemical Properties of 4-Butylbenzoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266052#thermochemical-data-for-4-butylbenzoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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